490-31-3

Robinetin

In Stock

• CAS RN:
• 490-31-3

• Formula:
• C15H10O7

• InChI:
• InChI=1S/C15H10O7/c16-7-1-2-8-11(5-7)22-15(14(21)12(8)19)6-3-9(17)13(20)10(18)4-6/h1-5,16-18,20-21H

• InChIKey:
• SOEDEYVDCDYMMH-UHFFFAOYSA-N

• Robinetin analytical standard provided with w/w absolute assay, to be used for quantitative titration.
  Robinetin is a pentahydroxyflavone that is flavone substituted by hydroxy groups at positions 3, 7, 3, 4' and 5'. It has a role as a plant metabolite. It is a pentahydroxyflavone and a 7-hydroxyflavonol.
  

2-(4-Chlorobenzoyl)propionic acid methyl ester

• CAS RN:
• 63490-31-3

• Formula:
• C11H11ClO3

• InChI:
• InChI=1S/C11H11ClO3/c1-7(11(14)15-2)10(13)8-3-5-9(12)6-4-8/h3-7H,1-2H3

• InChIKey:
• LXBFKTZDEGGTIF-UHFFFAOYSA-N

• 2-(4-Chlorobenzoyl)propionic acid methyl ester is a useful research compound. Its molecular formula is C11H11ClO3 and its molecular weight is 226.65 g/mol. The purity is usually 95%.

methyl 3-(4-methyl-7-((4-methylbenzyl)oxy)-2-oxo-2H-chromen-6-yl)propanoate

In Stock

• CAS RN:
• 929490-31-3

• Formula:
• C22H22O5

• InChI:
• InChI=1S/C22H22O5/c1-14-4-6-16(7-5-14)13-26-19-12-20-18(15(2)10-22(24)27-20)11-17(19)8-9-21(23)25-3/h4-7,10-12H,8-9,13H2,1-3H3

• InChIKey:
• DOLTXSHSTHPOHY-UHFFFAOYSA-N

• Methyl 3-(4-methyl-7-((4-methylbenzyl)oxy)-2-oxo-2H-chromen-6-yl)propanoate is a useful research compound. Its molecular formula is C22H22O5 and its molecular weight is 366.4 g/mol. The purity is usually 95%.

Diethyl (1,1-difluoro-2-hydroxy-2,2-diphenylethyl)phosphonate

Usually In Stock

• CAS RN:
• 1093490-31-3

• Formula:
• C18H21F2O4P

• InChI:
• InChI=1S/C18H21F2O4P/c1-3-23-25(22,24-4-2)18(19,20)17(21,15-11-7-5-8-12-15)16-13-9-6-10-14-16/h5-14,21H,3-4H2,1-2H3

• InChIKey:
• PFZAFGRYGBCQBK-UHFFFAOYSA-N

• Diethyl (1,1-difluoro-2-hydroxy-2,2-diphenylethyl)phosphonate is a useful research compound. Its molecular formula is C18H21F2O4P and its molecular weight is 370.333. The purity is usually 95%.